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Compound of Interest

Compound Name: 3-Methylpentan-2-amine

Cat. No.: B1274118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and emergency procedures for 3-Methylpentan-2-amine. The information is
compiled and presented to meet the needs of laboratory and research professionals, ensuring
a safe working environment.

Chemical Identification and Properties

3-Methylpentan-2-amine, also known as 1,2-Dimethylbutylamine, is a chemical compound
with the molecular formula C6H15N.[1][2] It is essential to be aware of its physical and
chemical properties for safe handling and storage.
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Property Value Source
Molecular Weight 101.19 g/mol [1]

CAS Number 35399-81-6 [1]

EC Number 252-544-5 [1]
Boiling Point 64 °C (147 °F)

Density 0.664 g/mL at 25 °C (77 °F)

Flash Point 12.659 °C (calculated) [3]
SMILES CCC(C)C(C)N [1]
InChiKey ZFAGOADKDXXTSV- o

UHFFFAOYSA-N

Hazard Identification and GHS Classification

3-Methylpentan-2-amine is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor.
Skin Irritation 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation.
Specific target organ toxicity — H336: May cause drowsiness
. 3 (Central nervous system) o
single exposure or dizziness.
o H304: May be fatal if
Aspiration Hazard 1

swallowed and enters airways.

Hazardous to the aquatic ) o )
) H411: Toxic to aquatic life with
environment, short-term 2 _
long lasting effects.
(acute)

Hazardous to the aquatic ) o ]
) H411: Toxic to aquatic life with
environment, long-term 2 .
] long lasting effects.
(chronic)

Signal Word: Danger

Hazard Pictograms:

Flame

Exclamation Mark

Health Hazard

Environment

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 3-Methylpentan-2-amine to
minimize risk.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4] A face
shield may be necessary for larger quantities or when there is a splash hazard.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[4] Flame-retardant
and antistatic protective clothing should be worn.

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[4]
If inhalation risk is high, a vapor respirator may be required.[4]

Handling Procedures

Work under a chemical fume hood.

Avoid breathing mist or vapors.[4]

Wash skin thoroughly after handling.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Use only non-sparking tools.

Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.

Use explosion-proof electrical, ventilating, and lighting equipment.

Preparation Handling Post-Handling

Proceed if safe
4>‘ Don PPE }—»‘ Work in Fume Hood }—»‘ Ground Equipment ‘—»‘ Use Non-Sparking Tools }—»‘ Dispense Chemical }—»‘ Close Container ‘—»‘ Clean Work Area ‘—»‘ Doff PPE }—»‘ Wash Hands ‘
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Safe Handling Workflow for 3-Methylpentan-2-amine

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[4]
o Keep away from heat and sources of ignition.
e Store in a flammables area.[5][6]

e Incompatible materials include strong oxidizing agents and strong acids.[6]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

« If Inhaled: Move the person to fresh air. Call a physician.

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

e In Case of Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove
contact lenses if present and easy to do.

 |If Swallowed: Do NOT induce vomiting. Call a physician immediately. There is a risk of
aspiration, and pulmonary failure is possible.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[6]

e Unsuitable Extinguishing Media: No limitations are given for this substance.

» Specific Hazards: The substance is combustible and vapors may form explosive mixtures
with air. Pay attention to flashback.
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Accidental Release Measures

o Personal Precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure
adequate ventilation. Keep away from heat and sources of ignition. Evacuate the danger
area.

e Environmental Precautions: Do not let the product enter drains, as there is a risk of
explosion.

e Methods for Containment and Cleaning Up: Cover drains. Collect, bind, and pump off spills.
Use non-sparking tools and absorb with inert material.[5]
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:

Don PPE

:

Remove Ignition Sources

:

Ventilate Area
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Contain Spill

:
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:

Collect with Non-Sparking Tools

:

Dispose of Waste
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Accidental Spill Response Workflow
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Toxicological Information

Detailed toxicological studies for 3-Methylpentan-2-amine are not readily available in the
public domain. However, the GHS classification indicates potential for acute toxicity if
swallowed and enters the airways, skin and eye irritation, and central nervous system
depression.

Disposal Considerations

Dispose of this chemical and its container in accordance with all local, regional, national, and
international regulations.[7] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[5]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet (SDS) or professional safety training. Always consult the most current
SDS for 3-Methylpentan-2-amine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1274118#3-methylpentan-2-amine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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